N-(4-Nitrobenzoyl)-β-alanine
N-(4-Nitrobenzoyl)-β-alanine
Brand Name:
Vulcanchem
CAS No.:
59642-21-6
VCID:
VC0123864
InChI:
InChI=1S/C10H10N2O5/c13-9(14)5-6-11-10(15)7-1-3-8(4-2-7)12(16)17/h1-4H,5-6H2,(H,11,15)(H,13,14)
SMILES:
C1=CC(=CC=C1C(=O)NCCC(=O)O)[N+](=O)[O-]
Molecular Formula:
C10H10N2O5
Molecular Weight:
238.2 g/mol
N-(4-Nitrobenzoyl)-β-alanine
CAS No.: 59642-21-6
Reference Standards
VCID: VC0123864
Molecular Formula: C10H10N2O5
Molecular Weight: 238.2 g/mol
| CAS No. | 59642-21-6 |
|---|---|
| Product Name | N-(4-Nitrobenzoyl)-β-alanine |
| Molecular Formula | C10H10N2O5 |
| Molecular Weight | 238.2 g/mol |
| IUPAC Name | 3-[(4-nitrobenzoyl)amino]propanoic acid |
| Standard InChI | InChI=1S/C10H10N2O5/c13-9(14)5-6-11-10(15)7-1-3-8(4-2-7)12(16)17/h1-4H,5-6H2,(H,11,15)(H,13,14) |
| Standard InChIKey | PDTLZWITKYGYDN-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C(=O)NCCC(=O)O)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CC=C1C(=O)NCCC(=O)O)[N+](=O)[O-] |
| Synonyms | 3-(4-Nitrobenzamido)propanoic Acid |
| PubChem Compound | 591374 |
| Last Modified | Nov 11 2021 |
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